Cas no 89154-04-1 (2-Pyridinamine, N-methyl-3-nitro-N-phenyl-)
89154-04-1 structure
Product Name:2-Pyridinamine, N-methyl-3-nitro-N-phenyl-
CAS No:89154-04-1
MF:C12H11N3O2
MW:229.234642267227
CID:610295
PubChem ID:13560172
Update Time:2025-04-19
2-Pyridinamine, N-methyl-3-nitro-N-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinamine, N-methyl-3-nitro-N-phenyl-
- N-methyl-3-nitro-N-phenylpyridin-2-amine
- SCHEMBL11013826
- DTXSID30543854
- 89154-04-1
-
- Inchi: 1S/C12H11N3O2/c1-14(10-6-3-2-4-7-10)12-11(15(16)17)8-5-9-13-12/h2-9H,1H3
- InChI Key: DHFOXCFGBDHCRC-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=CN=C1N(C)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 229.085126602g/mol
- Monoisotopic Mass: 229.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 62Ų
2-Pyridinamine, N-methyl-3-nitro-N-phenyl- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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